Cas no 621-01-2 (1,3-Di(p-tolyl)thiourea)

• Product Name: 1,3-Di(p-tolyl)thiourea
• CAS No: 621-01-2
• MF: C₁₅H₁₆N₂S
• MW: 256.365942001343
• MDL: MFCD00008541
• CID: 507452
• PubChem ID: 688021
• Update Time: 2025-04-19

1,3-Di(p-tolyl)thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N,N'-bis(4-methylphenyl)-
• 1,3-Di(p-tolyl)thiourea
• 1,3-bis(4-methylphenyl)thiourea
• 4 4-DIMETHYLTHIOCARBANILIDE
• N,N'-Di(p-tolyl)-2-thiourea
• 4,4'-Dimethylthiocarbanilide
• 621-01-2
• CARBANILIDE, 4,4'-DIMETHYLTHIO-
• BRD-K53862005-001-01-7
• N,N'-Bis(p-tolyl)thiourea
• 1,3-Di-p-tolylthiocarbamide
• DTXSID30211142
• 1,3-Di-p-tolyl-2-thiourea
• AKOS000121525
• WLN: 1R DMYUS&MR D1
• D89721
• MFCD00008541
• 1,3-Di-p-tolylthiourea
• Thiourea,N'-bis(4-methylphenyl)-
• Diparatolylthioharnstoff
• FS-5442
• Z45798523
• SCHEMBL1276739
• HMS1531O05
• EN300-16050
• N,N'-Bis(4-methylphenyl)thiourea
• Thiourea, N,N'-bis(4-methylphenyl)-
• 1,3-(Di-p-tolyl)thiourea
• NSC687
• Maybridge4_003833
• UNII-GPP4Q8300Z
• EINECS 210-665-0
• Carbanilide,4'-dimethylthio-
• GPP4Q8300Z
• N,N'-Di (p-tolyl)-2-thiourea
• 1,3-Bis(p-tolyl)thiourea
• D0803
• AE-641/00412044
• 4,4'-Ditolylthiourea
• SYM-DI-P-TOLYLTHIOUREA
• 1,3-dip-tolylthiourea
• STK392170
• 1,3-Di-p-tolyl-2-thiourea, 97%
• NS00034915
• N,N'-Di-p-tolylthiourea
• NSC 687
• CS-0182194
• NSC-687
• USAF EK-3114

• MDL： MFCD00008541
• Inchi： 1S/C15H16N2S/c1-11-3-7-13(8-4-11)16-15(18)17-14-9-5-12(2)6-10-14/h3-10H,1-2H3,(H2,16,17,18)
• InChI Key： ULNVBRUIKLYGDF-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(C)=CC=1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 256.10300
• Monoisotopic Mass: 256.103419
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 56.2

Experimental Properties

• Color/Form: Light yellow crystalline powder.
• Density: 1.219
• Melting Point: 177.0 to 181.0 deg-C
• Boiling Point: 377.7°C at 760 mmHg
• Flash Point: 182.2°C
• Refractive Index: 1.707
• PSA: 56.15000
• LogP: 4.25830
• Solubility: Not determined

1,3-Di(p-tolyl)thiourea Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：FE0875000
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds